Magnesium dichloride dihydrate

• CAS RN: 19098-17-0
• Molecular Formula: Cl2H4MgO2
• Molecular Weight: 131.235
• IUPAC Name: magnesium;dichloride;dihydrate
• InChI: InChI=1S/2ClH.Mg.2H2O/h2*1H;;2*1H2/q;;+2;;/p-2
• InChI Key: DARFZFVWKREYJJ-UHFFFAOYSA-L
• SMILES: O.O.[Mg+2].[Cl-].[Cl-]

Description

Magnesium dichloride dihydrate is a hydrate that is the dihydrate form of magnesium dichloride. It is a hydrate, an inorganic chloride and a magnesium halide. It contains a magnesium dichloride.

Scientific Research Applications

X-ray Charge-Density Studies

Magnesium dichloride dihydrate has been used in high-resolution structural studies using synchrotron radiation and X-ray image intensifiers. This has allowed for the production of high-quality electron difference density maps, contributing to our understanding of crystalline structures (Graafsma, Svensson, & Kvick, 1997).

Solar Energy Storage

Research has explored the use of salt hydrate phase change materials, like magnesium chloride hydrates, for solar energy applications. The study of the structural, electronic, and thermodynamic properties of various hydrated phases of magnesium dichloride is crucial for improving thermal energy storage efficiency (Weck & Kim, 2014).

Synthesis of Magnesium Oxide Particles

This compound serves as a precursor in the synthesis of magnesium oxide particles. These particles, created through calcination, exhibit unique morphologies like stacks of plates, which have potential applications in various fields (Sharma & Jeevanandam, 2011).

Thermal Decomposition Studies

The kinetics and mechanism of the thermal decomposition of magnesium chloride dihydrate have been examined. Understanding these processes is essential for applications that involve high-temperature environments and chemical transformations (Galwey & Laverty, 1989).

Catalysis in Polymerization

This compound is used in the preparation of catalysts for polymerization processes. Its transformation into anhydrous magnesium chloride and subsequent use in titanium catalyst systems has significant implications for industrial polymer manufacturing (Gupta, Satish, & Bhardwaj, 1993).

Nanoparticle Fabrication

The compound is instrumental in the fabrication of magnesium nanoparticles, which have applications in hydrogen storage. The size and oxidation state of these nanoparticles can be controlled through specific preparation methods (De Jongh et al., 2007).

Biomedical Applications

Studies have explored the use of magnesium alloys and composites in orthopedic implants, with this compound playing a role in these materials' synthesis and modification. The focus is on improving mechanical and degradation performance for medical applications (Radha & Sreekanth, 2017).

Advanced Material Development

Research into magnesium hydroxide and oxide, which can be derived from this compound, reveals their potential as flame retardants, antibacterial agents, and catalysts. This work provides insights into their properties and various practical applications (Pilarska, Klapiszewski, & Jesionowski, 2017).

Corrosion Studies

Investigations into the corrosion behavior of magnesium in chloride solutions are critical for understanding the stability and degradation of magnesium-based materials in various environments. This research is pivotal for applications ranging from structural materials to biomedical implants (Song et al., 1997).

Biodegradable Implant Research

The compound's role in the development of biodegradable implants, particularly magnesium-based ones, is significant. Studies focus on improving corrosion resistance and biointegration, vital for successful biomedical applications (Braga et al., 2020).